Cas no 2229661-05-4 (3-(furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride)

• Product Name: 3-(furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride
• CAS No: 2229661-05-4
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 6219802
• PubChem ID: 165634124
• Update Time: 2025-10-28

3-(furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride
• 2229661-05-4
• EN300-1987798

• Inchi： 1S/C8H9FO3S/c1-7(6-13(9,10)11)5-8-3-2-4-12-8/h2-5H,6H2,1H3/b7-5+
• InChI Key： OUNYFHQJVFKDSO-FNORWQNLSA-N
• SMILES： S(C/C(/C)=C/C1=CC=CO1)(=O)(=O)F

Computed Properties

• Exact Mass: 204.02564348g/mol
• Monoisotopic Mass: 204.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-(furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride

3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl Fluoride (CAS No. 2229661-05-4): A Comprehensive Overview

3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride (CAS No. 2229661-05-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This sulfonyl fluoride derivative, featuring a furan-2-yl moiety and a methylprop-2-ene group, is a subject of interest for researchers and industries alike. In this article, we delve into its properties, synthesis, applications, and the latest market trends, while addressing common queries related to this compound.

The molecular structure of 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride combines a furan ring with a sulfonyl fluoride functional group, making it a versatile intermediate in organic synthesis. The presence of the sulfonyl fluoride group is particularly noteworthy, as it is increasingly being utilized in click chemistry and bioconjugation applications. Researchers often search for "sulfonyl fluoride applications in drug discovery" or "furan derivatives in organic synthesis," highlighting the growing relevance of this compound.

One of the key advantages of 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride is its reactivity, which allows it to participate in various chemical transformations. For instance, the sulfonyl fluoride group can undergo nucleophilic substitution reactions, making it valuable for modifying biomolecules or creating new materials. This property aligns with the rising interest in "sulfur-containing compounds in medicinal chemistry" and "advanced organic synthesis techniques," topics frequently explored in academic and industrial research.

In terms of synthesis, 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride can be prepared through multi-step organic reactions, often starting from commercially available furan-2-carbaldehyde. The process typically involves the introduction of the methylprop-2-ene moiety followed by sulfonylation. Researchers and chemists searching for "synthesis of furan-based sulfonyl fluorides" or "CAS 2229661-05-4 preparation methods" will find this compound's synthetic pathways particularly insightful.

The applications of 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride span across multiple domains. In pharmaceuticals, it serves as a building block for designing novel drug candidates, especially those targeting enzyme inhibition or protein modification. Additionally, its use in material science is gaining traction, particularly in the development of functional polymers and surface coatings. These applications resonate with trending searches like "sulfonyl fluorides in material science" and "furan derivatives in drug design."

Market trends indicate a growing demand for 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride, driven by advancements in bioconjugation technologies and the increasing need for high-performance materials. Companies specializing in fine chemicals and custom synthesis are actively listing this compound in their portfolios, catering to the needs of research institutions and industrial laboratories. Searches such as "buy CAS 2229661-05-4" or "suppliers of furan sulfonyl fluorides" reflect this demand.

Safety and handling of 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride are critical considerations for researchers. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed when handling sulfonyl fluorides. Queries like "safety data sheet for sulfonyl fluorides" or "handling sulfonyl fluoride compounds" are common among professionals working with this chemical.

In conclusion, 3-(Furan-2-yl)-2-methylprop-2-ene-1-sulfonyl fluoride (CAS No. 2229661-05-4) is a compound of significant scientific and industrial interest. Its unique structure, reactivity, and broad applicability make it a valuable asset in fields ranging from pharmaceuticals to material science. As research continues to uncover new uses for this molecule, its prominence in the chemical landscape is expected to grow, answering the increasing number of searches related to "furan sulfonyl fluoride derivatives" and "emerging organic intermediates."